Cas no 2416236-22-9 (2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid)

• Product Name: 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid
• CAS No: 2416236-22-9
• MF: C₈H₁₄O₃Si
• MW: 186.280463695526
• MDL: MFCD32668423
• CID: 5674945
• PubChem ID: 88923756
• Update Time: 2025-07-25

2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12490127
• 2-Hydroxy-2-methyl-4-trimethylsilylbut-3-ynoic acid
• EN300-26666570
• 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid
• 2416236-22-9

• MDL： MFCD32668423
• Inchi： 1S/C8H14O3Si/c1-8(11,7(9)10)5-6-12(2,3)4/h11H,1-4H3,(H,9,10)
• InChI Key： QVPHWDCWGOGFEQ-UHFFFAOYSA-N
• SMILES： [Si](C#CC(C(=O)O)(C)O)(C)(C)C

Computed Properties

• Exact Mass: 186.07122084g/mol
• Monoisotopic Mass: 186.07122084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid

Introduction to 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid (CAS No. 2416236-22-9)

2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid, identified by its CAS number 2416236-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of substituted acetylenic acids, characterized by the presence of a terminal alkyne group, a hydroxyl moiety, and a trimethylsilyl (TMS) protective group on the adjacent carbon. Such structural features make it a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The trimethylsilyl (TMS) group in 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid plays a crucial role in its chemical behavior, serving as an effective protecting group for carboxylic acid functionalities. This protection is essential in multi-step synthetic routes where selective reactions are required, preventing unwanted side reactions that could compromise the integrity of the desired product. The silyl group is particularly valuable in organic synthesis due to its stability under a wide range of conditions and its ease of removal under mild acidic or basic conditions, making it an indispensable tool for chemists working on complex molecule assembly.

The hydroxyl group present in the molecule contributes to its reactivity and potential applications in drug design. Hydroxyl-containing compounds are well-documented for their biological activity and are frequently incorporated into pharmacophores due to their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. In particular, compounds with both hydroxyl and alkyne functional groups have been explored for their potential in modulating enzyme activity and interacting with biological membranes. The combination of these features in 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid makes it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the utility of 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid as a building block for more complex structures. For instance, researchers have leveraged its alkyne functionality for cross-coupling reactions, such as Sonogashira couplings, which are widely used to construct carbon-carbon bonds in organic synthesis. These reactions enable the introduction of diverse substituents at specific positions within the molecule, expanding its synthetic potential. Moreover, the presence of the hydroxyl group allows for further derivatization via etherification or esterification reactions, opening up avenues for creating analogues with tailored properties.

In the realm of drug discovery, 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated its incorporation into more complex scaffolds that mimic natural products known for their pharmacological effects. For example, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, showcasing their therapeutic promise. The ability to modify both the hydroxyl and alkyne functionalities allows chemists to fine-tune the electronic and steric properties of the molecule, optimizing its interaction with biological targets.

The trimethylsilyl protecting group also facilitates modern techniques such as solid-phase synthesis and automated chemical processes. Its stability under harsh reaction conditions makes it an ideal choice for large-scale production where robust protecting groups are required. Additionally, the ease with which it can be removed under mild conditions ensures compatibility with high-throughput screening platforms used in drug discovery pipelines. This adaptability underscores the compound's importance as a synthetic intermediate in both academic research and industrial applications.

From a computational chemistry perspective, 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at different positions within the molecule can influence binding affinity and selectivity. For instance, computational analyses have revealed that subtle changes around the hydroxyl group can significantly impact hydrogen bonding interactions with protein receptors. Such findings are invaluable for guiding experimental efforts aimed at optimizing lead compounds for therapeutic use.

The compound's structural motifs have also inspired investigations into its role as a precursor for materials science applications beyond pharmaceuticals. The combination of functional groups like hydroxyl and alkyne provides opportunities for designing polymers with specific properties, such as biodegradability or enhanced mechanical strength. Researchers have explored polymerization strategies that utilize these functional groups to create novel materials with applications ranging from biomedicine to sustainable packaging solutions. This interdisciplinary approach highlights the broad utility of 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid across different scientific domains.

In conclusion, 2-hydroxy-2-methyl-4-(trimethylsilyl)but-3-ynoic acid (CAS No. 2416236-22-9) represents a fascinating compound with significant potential in pharmaceutical chemistry and synthetic biology. Its unique structural features—comprising an alkyne group, a hydroxyl moiety, and a trimethylsilyl protecting group—make it an invaluable intermediate for constructing complex molecules. Recent research has underscored its role in drug discovery efforts aimed at developing novel therapeutic agents and has opened new avenues for material science applications. As synthetic methodologies continue to evolve, compounds like this will undoubtedly play an increasingly important role in advancing scientific innovation across multiple disciplines.